Cas no 500553-00-4 (2,6-Anthracenediol, 9,10-bis[4-[(2-ethylhexyl)oxy]phenyl]-)

• Product Name: 2,6-Anthracenediol, 9,10-bis[4-[(2-ethylhexyl)oxy]phenyl]-
• CAS No: 500553-00-4
• MF: C₄₂H₅₀O₄
• MW: 618.844012737274
• CID: 1547336
• Update Time: 2024-08-24

2,6-Anthracenediol, 9,10-bis[4-[(2-ethylhexyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Anthracenediol, 9,10-bis[4-[(2-ethylhexyl)oxy]phenyl]-

• Inchi： 1S/C42H50O4/c1-5-9-11-29(7-3)27-45-35-19-13-31(14-20-35)41-37-23-17-34(44)26-40(37)42(38-24-18-33(43)25-39(38)41)32-15-21-36(22-16-32)46-28-30(8-4)12-10-6-2/h13-26,29-30,43-44H,5-12,27-28H2,1-4H3
• InChI Key： LNVFMNJNCVSQPQ-UHFFFAOYSA-N
• SMILES： C1=C2C(C(C3=CC=C(OCC(CC)CCCC)C=C3)=C3C(=C2C2=CC=C(OCC(CC)CCCC)C=C2)C=CC(O)=C3)=CC=C1O

Computed Properties

• Exact Mass: 618.3711

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 724.6±60.0 °C(Predicted)
• PSA: 58.92
• pka: 9.45±0.30(Predicted)